Cas no 4721-45-3 ( )

• Product Name: &nbsp
• CAS No: 4721-45-3
• MF: C₇H₈O₈
• MW: 220.133623123169
• CID: 930804
• PubChem ID: 230735
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• propane-1,1,3,3-tetracarboxylic acid
• 1,1,3,3-Propanetetracarboxylic acid
• AC1L5K6D
• AC1Q5ROA
• AR-1L2113
• CTK1D6870
• NSC25938
• Propan-1,1,3,3-tetracarbonsaeure
• Propane-tetracarboxylic acid
• DTXSID70282452
• NSC-25938
• SCHEMBL786927
• 4721-45-3
• propane-1,1,3,3-tetracarboxylic
•  

• Inchi： 1S/C7H8O8/c8-4(9)2(5(10)11)1-3(6(12)13)7(14)15/h2-3H,1H2,(H,8,9)(H,10,11)(H,12,13)(H,14,15)
• InChI Key： NJEVMKZODGWUQT-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC(C(=O)O)C(=O)O)=O

Computed Properties

• Exact Mass: 220.02184
• Monoisotopic Mass: 220.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.784
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.573
• PSA: 149.2
• LogP: -1.05270